Cas no 899359-37-6 (4-2-(propan-2-yl)phenylpiperidine)

• Product Name: 4-2-(propan-2-yl)phenylpiperidine
• CAS No: 899359-37-6
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5923699
• PubChem ID: 21893407
• Update Time: 2025-08-05

4-2-(propan-2-yl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(propan-2-yl)phenyl]piperidine
• 4-(2-isopropylphenyl)piperidine
• EN300-1171813
• 899359-37-6
• SCHEMBL19139827
• 4-2-(propan-2-yl)phenylpiperidine

• Inchi： 1S/C14H21N/c1-11(2)13-5-3-4-6-14(13)12-7-9-15-10-8-12/h3-6,11-12,15H,7-10H2,1-2H3
• InChI Key： PSIYFBKUSLNZNN-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2C(C)C)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-2-(propan-2-yl)phenylpiperidine

4-(2-(Propan-2-yl)phenyl)piperidine: A Comprehensive Overview

The compound with CAS No 899359-37-6, commonly referred to as 4-(2-(propan-2-yl)phenyl)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of the propan-2-yl (isopropyl) substituent on the phenyl ring adds complexity to its molecular architecture, making it a subject of interest for researchers exploring its potential applications in drug discovery and materials science.

4-(2-(Propan-2-yl)phenyl)piperidine belongs to the broader class of piperidine derivatives, which are known for their versatility in organic synthesis. Piperidine itself is a six-membered cyclic amine, and its derivatives are widely used in the development of pharmaceutical agents due to their ability to form hydrogen bonds and interact with biological targets. The addition of the isopropyl group in this compound introduces steric effects that can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of understanding these properties when designing bioactive molecules.

The synthesis of 4-(2-(propan-2-yl)phenyl)piperidine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate aryl halide with a piperidine derivative. This method leverages the reactivity of piperidine's nitrogen atom to form a stable carbon-nitrogen bond with the aryl group. Researchers have optimized this process by employing catalytic systems and varying reaction conditions to enhance yield and purity. The use of modern analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR), ensures precise characterization of the final product.

From a pharmacological perspective, 4-(2-(propan-2-yl)phenyl)piperidine has shown promise in preclinical studies as a potential modulator of various biological pathways. For instance, recent research has explored its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, pain, and neurodegenerative diseases. The compound's unique structure allows it to bind selectively to these receptors, potentially offering therapeutic benefits with reduced off-target effects.

In addition to its pharmacological applications, 4-(2-(propan-2-yl)phenyl)piperidine has also been investigated for its role in materials science. Its rigid molecular framework makes it a candidate for applications in polymer chemistry and nanotechnology. Researchers have examined its ability to act as a building block for self-assembling materials, where its stereochemistry plays a crucial role in determining the final material's properties. These studies underscore the compound's versatility across multiple scientific disciplines.

Recent advancements in computational chemistry have further enhanced our understanding of 4-(2-(propan-2-yl)phenyl)piperidine's properties. Molecular modeling techniques, such as density functional theory (DFT), have been employed to predict its electronic structure and reactivity. These insights have been instrumental in guiding experimental efforts and optimizing synthetic routes. Moreover, machine learning algorithms are being utilized to predict the compound's bioavailability and toxicity profiles, which are critical factors in drug development.

In conclusion, 4-(2-(propan-2-yl)phenyl)piperidine (CAS No 899359-37-6) is a multifaceted molecule with significant potential across various scientific domains. Its unique structure, combined with advances in synthetic and computational methods, positions it as a valuable tool for researchers seeking innovative solutions in pharmacology and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to scientific progress.